spiro[furo[2,3-f][1,3]benzodioxole-7,3'-indol]-2'(1'H)-one

• Molecular Formula: C16H11NO4
• Molecular Weight: 281.26 g/mol
• IUPAC Name: spiro[1H-indole-3,7'-6H-furo[2,3-f][1,3]benzodioxole]-2-one
• InChI: InChI=1S/C16H11NO4/c18-15-16(9-3-1-2-4-11(9)17-15)7-19-12-6-14-13(5-10(12)16)20-8-21-14/h1-6H,7-8H2,(H,17,18)
• InChI Key: KICNGTSGLUFGHH-UHFFFAOYSA-N
• Canonical SMILES: C1C2(C3=CC=CC=C3NC2=O)C4=CC5=C(C=C4O1)OCO5

Description

Spiro[furo[2,3-f][1,3]benzodioxole-7,3'-indol]-2'(1'H)-one is a useful research compound. Its molecular formula is C16H11NO4 and its molecular weight is 281.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality spiro[furo[2,3-f][1,3]benzodioxole-7,3'-indol]-2'(1'H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about spiro[furo[2,3-f][1,3]benzodioxole-7,3'-indol]-2'(1'H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 1′-(diphenylmethyl)spiro[furo[2,3-f][1,3]benzodioxole-7,3′-indol]-2′(1′H)-one (2.10 g, 4.70 mmol) in EtOAc (100 mL) and acetic acid (0.10 mL) was added palladium on carbon (1.00 g). The reaction mixture was hydrogenated under 60 psi of hydrogen at ambient temperature for 5 days and filtered. The filtrate was concentrated in vacuo to dryness. The residue was subjected to column chromatography to yield the title compound (0.87 g, 66%) as a white powder: mp 252° C. (dec.); 1H NMR (300 MHz, CDCl3) δ 10.55 (s, 1H), 7.25-6.84 (m, 4H), 6.64 (s, 1H), 6.22 (s, 1H), 5.88 (s, 2H), 4.76-4.57 (dd, 2H); MS (ES+) m/z 282.2 (M+1).